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Initial research indicates that the designation "FK-3000" predominantly refers to a Chinese-

developed self-propelled, anti-drone, and short-range air defense missile system. There is

currently no publicly available scientific literature that identifies "FK-3000" as a pharmaceutical

compound, research chemical, or biological agent. Therefore, a technical guide on its core

properties for an audience of researchers, scientists, and drug development professionals

cannot be constructed based on the available information.

The FK-3000 air defense system was developed by the China Aerospace Science and Industry

Corporation (CASIC) and was first unveiled at the Zhuhai Airshow in 2022.[1][2] It is designed

to counter a variety of aerial threats, particularly drone swarms, loitering munitions, and other

low-altitude targets.[3][4] The system is mounted on a 6x6 high-mobility truck platform and

features a multi-layered defense capability.[1]

System Capabilities and Features:
The FK-3000's armament includes a combination of kinetic weapons and electronic warfare

capabilities to form a comprehensive defense network. Its key components are:

An unmanned turret

A 30mm automatic cannon

Two types of interceptor missiles: larger anti-air missiles and smaller micro-missiles for drone

clusters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15564362?utm_src=pdf-interest
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://en.wikipedia.org/wiki/FK-3000
https://www.armyrecognition.com/news/army-news/2025/chinas-new-fk-3000-air-defense-system-carries-96-missiles-to-protect-key-sites-from-drone-swarms
https://www.ir-ia.com/news/china-fields-new-fk-3000-air-defense-system-to-counter-drone-swarms/
https://defence-blog.com/china-fields-new-fk-3000-anti-drone-system/
https://en.wikipedia.org/wiki/FK-3000
https://www.benchchem.com/product/b15564362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sensor suite including search and tracking radars, and an optical fire-control system

A radio-jamming transmitter for disrupting drone control links

The system has an engagement range of approximately 30 to 12,000 meters. Different

configurations allow for a varying number of missiles, with some variants carrying up to 96

smaller interceptors to effectively counter saturation attacks. The FK-3000 can also be

augmented with two unmanned auxiliary launching vehicles, each carrying additional micro-

missiles.

Performance Characteristics:
The FK-3000 is equipped with a sophisticated radar system that provides 360-degree coverage

and can detect targets from 150 meters out to 30 kilometers. It is capable of tracking targets

moving at a wide range of speeds, from slow quadcopters to faster cruise missiles. Reports

suggest a high success rate, with an 85% probability of kill against fixed-wing aircraft and 65%

against small guided missiles.

A summary of the FK-3000 air defense system's specifications is presented in the table below.

Feature Specification

Platform 6x6 SX2220 high-mobility truck

Primary Armament
30mm autocannon, anti-air missiles, anti-cluster

mini-missiles

Missile Capacity
Varies by configuration; e.g., 6 large and 48

smaller missiles, or up to 96 smaller missiles

Engagement Range 30 - 12,000 meters

Radar Detection Range Up to 30 kilometers

Target Profile

Drones, drone swarms, cruise missiles, armed

helicopters, and other low, slow, and small

targets

Additional Systems
Radio-jamming transmitter, optical fire-control

system, optional unmanned auxiliary vehicles
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Conclusion Regarding the User's Request:
The provided information on the FK-3000 air defense system does not align with the user's

request for a technical guide focused on biomedical research. There is no data on biological

signaling pathways, experimental protocols in a laboratory setting, or quantitative data such as

IC50 values or pharmacokinetic parameters.

It is possible that "FK-3000" is a typographical error or an internal, non-public designation for a

research compound. For instance, "FK506" (Tacrolimus) is a well-known immunosuppressant

drug.

Without a correct identifier for a relevant biological molecule, it is not possible to fulfill the

request for a detailed technical guide for a drug development audience. It is recommended to

verify the name of the compound of interest.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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